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Compound of Interest

Compound Name: Allylamine hydrochloride

Cat. No.: B602329 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Allylamine hydrochloride (CAS Number: 10017-11-5) is an organic compound that serves as

a versatile intermediate in various chemical syntheses.[1][2] It is the hydrochloride salt of

allylamine, the simplest stable unsaturated amine.[3] This guide provides a comprehensive

overview of its properties, synthesis, and relevant biological interactions, tailored for

professionals in research and development.

Core Properties of Allylamine Hydrochloride
Allylamine hydrochloride is a white to off-white crystalline solid.[1][2][4] It is known to be

hygroscopic, meaning it readily absorbs moisture from the air.[1][5][6]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b602329?utm_src=pdf-interest
https://www.benchchem.com/product/b602329?utm_src=pdf-body
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9162983.htm
https://cymitquimica.com/cas/10017-11-5/
https://en.wikipedia.org/wiki/Allylamine
https://www.benchchem.com/product/b602329?utm_src=pdf-body
https://www.benchchem.com/product/b602329?utm_src=pdf-body
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9162983.htm
https://cymitquimica.com/cas/10017-11-5/
https://www.nbinno.com/?news/bd-allylamine-hcl-technical-data-sheet-and-application-guide
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9162983.htm
https://www.chemicalbook.com/msds/allylamine-hydrochloride.pdf
https://www.fishersci.com/store/msds?partNumber=AA43092&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b602329?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source(s)

CAS Number 10017-11-5 [1][2][7][8][9][10][11][12][13]

Molecular Formula C₃H₈ClN [1][7][9][14][15]

Molecular Weight 93.56 g/mol [1][7][9][10]

Melting Point 106 °C [1][9][11][16]

Flash Point >110 °C [1][9][16]

Water Solubility
Almost transparent; Freely

soluble
[1][4][9]

Solubility in other solvents

Sparingly soluble in

Chloroform, Slightly soluble in

Methanol

[1][16]

Appearance
White to light yellow to light

orange powder to crystal
[1]

Purity ≥98% [4][10]

Experimental Protocols
Synthesis of Allylamine Hydrochloride

A common laboratory-scale synthesis of allylamine hydrochloride involves the reaction of

allylamine with concentrated hydrochloric acid.[1]

Materials:

Allylamine

Concentrated Hydrochloric Acid

Four-necked flask

Stirrer

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9162983.htm
https://cymitquimica.com/cas/10017-11-5/
https://www.biosynth.com/p/FA162039/10017-11-5-allylamine-hydrochloride
https://www.smolecule.com/products/s582054
https://www.chembk.com/en/chem/ALLYLAMINE%20HYDROCHLORIDE
https://www.sigmaaldrich.com/HK/zh/product/aldrich/735132
https://labproinc.com/products/allylamine-hydrochloride-500g-a0226-500g
https://www.tcichemicals.com/BE/en/sds/A0226_EU_6N.pdf
https://veeprho.com/impurities/allylamine-hcl/
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9162983.htm
https://www.biosynth.com/p/FA162039/10017-11-5-allylamine-hydrochloride
https://www.chembk.com/en/chem/ALLYLAMINE%20HYDROCHLORIDE
https://pubchem.ncbi.nlm.nih.gov/compound/Allylamine-hydrochloride
https://www.chemicalbook.com/ChemicalProductProperty_US_CB8135559.aspx
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9162983.htm
https://www.biosynth.com/p/FA162039/10017-11-5-allylamine-hydrochloride
https://www.chembk.com/en/chem/ALLYLAMINE%20HYDROCHLORIDE
https://www.sigmaaldrich.com/HK/zh/product/aldrich/735132
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9162983.htm
https://www.chembk.com/en/chem/ALLYLAMINE%20HYDROCHLORIDE
https://labproinc.com/products/allylamine-hydrochloride-500g-a0226-500g
https://m.chemicalbook.com/ProductChemicalPropertiesCB9162983_EN.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9162983.htm
https://www.chembk.com/en/chem/ALLYLAMINE%20HYDROCHLORIDE
https://m.chemicalbook.com/ProductChemicalPropertiesCB9162983_EN.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9162983.htm
https://www.nbinno.com/?news/bd-allylamine-hcl-technical-data-sheet-and-application-guide
https://www.chembk.com/en/chem/ALLYLAMINE%20HYDROCHLORIDE
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9162983.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB9162983_EN.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9162983.htm
https://www.nbinno.com/?news/bd-allylamine-hcl-technical-data-sheet-and-application-guide
https://www.sigmaaldrich.com/HK/zh/product/aldrich/735132
https://www.benchchem.com/product/b602329?utm_src=pdf-body
https://www.benchchem.com/product/b602329?utm_src=pdf-body
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9162983.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b602329?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Thermometer

Dropping funnel

Ice bath

Rotary evaporator

Procedure:

Equip a four-necked flask with a mechanical stirrer, a thermometer, and a dropping funnel.

Place the flask in an ice bath to maintain a low temperature.

Add 20 ml of allylamine to the flask.

Begin stirring and control the temperature at 0°C.

Slowly add 25 ml of concentrated hydrochloric acid dropwise from the dropping funnel over a

period of 1 hour.

Monitor the pH of the reaction mixture. Continue the addition of hydrochloric acid until the pH

reaches a value between 5 and 6.

Once the desired pH is achieved, stop the reaction.

Remove any unreacted hydrochloric acid using a rotary evaporator.

The resulting product is a high concentration of allylamine hydrochloride.[1]

Visualizing Experimental and Biological Pathways
Experimental Workflow for Synthesis

The following diagram illustrates the general workflow for the synthesis and purification of

allylamine hydrochloride as described in the protocol above.
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Experimental Workflow for Allylamine Hydrochloride Synthesis

Reaction Setup

Product Isolation

1. Add Allylamine to Flask

2. Cool to 0°C in Ice Bath

3. Slowly Add Conc. HCl (1 hr)

4. Monitor pH (Target: 5-6)

5. Stop Reaction

6. Remove Excess HCl via Rotary Evaporation

7. Obtain Allylamine Hydrochloride
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Metabolic Conversion of Allylamine Hydrochloride

Allylamine Hydrochloride

Acrolein

Metabolized by

Semicarbazide-Sensitive Amine Oxidase (SSAO)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://labproinc.com/products/allylamine-hydrochloride-500g-a0226-500g
https://www.tcichemicals.com/BE/en/sds/A0226_EU_6N.pdf
https://veeprho.com/impurities/allylamine-hcl/
https://pubchem.ncbi.nlm.nih.gov/compound/Allylamine-hydrochloride
https://www.chemicalbook.com/ChemicalProductProperty_US_CB8135559.aspx
https://www.chemicalbook.com/ChemicalProductProperty_US_CB8135559.aspx
https://m.chemicalbook.com/ProductChemicalPropertiesCB9162983_EN.htm
https://www.benchchem.com/product/b602329#allylamine-hydrochloride-cas-number-and-properties
https://www.benchchem.com/product/b602329#allylamine-hydrochloride-cas-number-and-properties
https://www.benchchem.com/product/b602329#allylamine-hydrochloride-cas-number-and-properties
https://www.benchchem.com/product/b602329#allylamine-hydrochloride-cas-number-and-properties
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b602329?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b602329?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

